4,7-Dichloro-3-[(4-chlorophenyl)sulfonyl]quinoline

• Molecular Formula: C15H8Cl3NO2S
• Molecular Weight: 372.7 g/mol
• IUPAC Name: 4,7-dichloro-3-(4-chlorophenyl)sulfonylquinoline
• InChI: InChI=1S/C15H8Cl3NO2S/c16-9-1-4-11(5-2-9)22(20,21)14-8-19-13-7-10(17)3-6-12(13)15(14)18/h1-8H
• InChI Key: ICKIACAKKXTULJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CN=C3C=C(C=CC3=C2Cl)Cl)Cl

Description

4,7-Dichloro-3-[(4-chlorophenyl)sulfonyl]quinoline is a useful research compound. Its molecular formula is C15H8Cl3NO2S and its molecular weight is 372.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Chloro-3-(4-chloro-benzenesulfonyl)-4-hydroxyquinoline (4.25 g, 12 mmol) in phosphorus(V) oxychloride (5.6 ml, 60 mmol) was refluxed for 3 h. The reaction mixture was poured into water (50 ml) and was alkalized with 5M sodium hydroxyde solution. After cooling the precipitate was filtered and washed with water to obtain 3.8 g of the title compound in 85.0% yield.